![molecular formula C11H22N2O2S B7517023 N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide](/img/structure/B7517023.png)
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide, also known as NS-398, is a selective inhibitor of cyclooxygenase-2 (COX-2). It is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used in scientific research to investigate the role of COX-2 in various physiological and pathological processes.
Mechanism of Action
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide selectively inhibits COX-2 activity by binding to the active site of the enzyme, thereby preventing the conversion of arachidonic acid to prostaglandins. This leads to a decrease in the production of inflammatory mediators, such as prostaglandin E2, which are involved in the pathogenesis of various diseases.
Biochemical and physiological effects:
This compound has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects in various animal models. It has also been shown to improve cardiovascular function and reduce the risk of thrombosis. However, it should be noted that the effects of this compound may vary depending on the specific disease model and experimental conditions.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide is its selectivity for COX-2, which allows researchers to investigate the specific role of COX-2 in various disease models. It also has good bioavailability and can be administered orally or intravenously. However, one of the limitations of this compound is its relatively short half-life, which may require frequent dosing in some experimental settings.
Future Directions
There are several future directions for the use of N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide in scientific research. One area of interest is the development of new COX-2 inhibitors with improved selectivity and pharmacokinetic properties. Another area of interest is the investigation of the role of COX-2 in the pathogenesis of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects and improve treatment outcomes.
Synthesis Methods
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide can be synthesized through a multi-step process involving the reaction of piperidine with ethyl chloroformate, followed by alkylation with 2-methylpropene and sulfonation with sulfur trioxide. The final product is then purified through recrystallization.
Scientific Research Applications
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide has been extensively used in scientific research to investigate the role of COX-2 in various physiological and pathological processes, including inflammation, cancer, cardiovascular disease, and neurodegenerative diseases. It has been shown to selectively inhibit COX-2 activity without affecting COX-1, which is important for maintaining normal physiological functions.
properties
IUPAC Name |
N-ethyl-N-(2-methylprop-2-enyl)piperidine-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2S/c1-4-12(10-11(2)3)16(14,15)13-8-6-5-7-9-13/h2,4-10H2,1,3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVCRRUUFNMNBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=C)C)S(=O)(=O)N1CCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.